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Compound of Interest

Compound Name: NCX 466

Cat. No.: B560302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of NCX 466, a

cyclooxygenase (COX)-inhibiting nitric oxide (NO) donor. Adherence to these guidelines is

crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction to NCX 466
NCX 466 is a promising pharmacological agent that functions as a cyclooxygenase (COX)-

inhibiting nitric oxide (NO) donor (CINOD). It inhibits both COX-1 and COX-2 enzymes while

simultaneously releasing nitric oxide.[1] This dual mechanism of action makes it a subject of

interest in research related to inflammation and fibrosis.
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Caption: NCX 466 inhibits COX enzymes and releases nitric oxide.
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Properties and Solubility of NCX 466
Accurate preparation of stock solutions begins with understanding the physicochemical

properties of the compound.

Property Value Source

Molecular Weight 436.41 g/mol

Formula C₂₀H₂₄N₂O₉

Appearance Solid powder

Purity ≥98%

Solubility in DMSO Up to 100 mM

Solubility in Ethanol Up to 100 mM

Storage of Solid -20°C [2]

Stock Solution Storage
-20°C for months, or -80°C for

longer term

Shelf Life (Solid) >3 years (if stored properly)

Experimental Protocol: Preparation of a 10 mM NCX
466 Stock Solution in DMSO
This protocol is based on the methods described by Pini et al. in the Journal of Pharmacology

and Experimental Therapeutics (2012) and common laboratory practices for preparing stock

solutions of small molecule inhibitors.[3]

Materials:
NCX 466 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.5%

Sterile, conical-bottom polypropylene microcentrifuge tubes (e.g., 1.5 mL or 2 mL)
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Calibrated micropipettes and sterile pipette tips

Vortex mixer

Analytical balance

Workflow for Stock Solution Preparation

Start

1. Weigh NCX 466

2. Add appropriate volume
of DMSO

3. Vortex to dissolve

4. Aliquot into sterile tubes

5. Store at -20°C or -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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